An In-Depth Technical Guide to 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS 3951-89-1)
An In-Depth Technical Guide to 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS 3951-89-1)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core properties, synthesis, purification, and potential biological context of 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one. This compound, belonging to the benzazepine class of molecules, is of significant interest in medicinal chemistry and drug development, primarily as a key intermediate in the synthesis of more complex pharmaceutical agents and as a reference standard in analytical studies.
Core Physicochemical Properties
The fundamental physicochemical properties of 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one are summarized in the table below. These properties are crucial for its handling, characterization, and application in a research setting.
| Property | Value | Source |
| CAS Number | 3951-89-1 | N/A |
| Molecular Formula | C₁₀H₁₀BrNO | N/A |
| Molecular Weight | 240.10 g/mol | N/A |
| Melting Point | 107 °C | N/A |
| Boiling Point | 370.2 ± 41.0 °C (Predicted) | N/A |
| Density | 1.475 ± 0.06 g/cm³ (Predicted) | N/A |
| pKa | 2.17 ± 0.20 (Predicted) | N/A |
| Solubility | Moderately soluble in organic solvents. | N/A |
Experimental Protocols
The following sections detail plausible experimental protocols for the synthesis, purification, and analysis of 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one. These protocols are based on established chemical principles and general methods for the synthesis and handling of related benzazepine derivatives.
Synthesis Protocol: Intramolecular Friedel-Crafts Cyclization
A common and effective method for the synthesis of benzazepine cores involves an intramolecular Friedel-Crafts cyclization of a suitable N-substituted aminopropionic acid derivative.
Materials:
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3-(4-Bromoanilino)propanoic acid
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Polyphosphoric acid (PPA)
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Dichloromethane (DCM)
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Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate
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Round-bottom flask
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Reflux condenser
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Heating mantle with magnetic stirrer
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Separatory funnel
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Rotary evaporator
Procedure:
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To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-(4-Bromoanilino)propanoic acid.
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Add polyphosphoric acid (PPA) in a 10:1 weight ratio to the starting material.
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Heat the mixture with stirring to 120-140°C for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).
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After the reaction is complete, cool the mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.
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Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.
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Extract the aqueous mixture with dichloromethane (3 x 50 mL).
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Combine the organic layers and wash with brine (2 x 30 mL).
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.
Synthetic Workflow Diagram
Purification Protocol: Recrystallization and Column Chromatography
Purification of the crude product can be achieved through a combination of recrystallization and column chromatography to obtain a high-purity sample.
Recrystallization:
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Dissolve the crude product in a minimal amount of hot ethyl acetate.
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If any insoluble impurities remain, perform a hot filtration.
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Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.
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Collect the crystals by vacuum filtration, washing with a small amount of cold ethyl acetate.
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Dry the crystals under vacuum.
Column Chromatography (if further purification is needed):
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Prepare a silica gel slurry in a non-polar solvent (e.g., hexane) and pack it into a chromatography column.
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Dissolve the recrystallized product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.
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Load the dried silica with the adsorbed product onto the top of the column.
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Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 30%).
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Collect fractions and monitor by TLC to identify the fractions containing the pure product.
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Combine the pure fractions and remove the solvent under reduced pressure.
Purification Process Flowchart
Analytical Characterization Protocol
The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.
High-Performance Liquid Chromatography (HPLC):
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of acetonitrile in water (both with 0.1% formic acid). For example, starting with 30% acetonitrile and increasing to 90% over 15 minutes.
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Flow Rate: 1.0 mL/min.
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Detection: UV at 254 nm.
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Injection Volume: 10 µL.
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Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Dissolve the sample in deuterated chloroform (CDCl₃). Expected signals would include aromatic protons, and aliphatic protons of the azepine ring.
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¹³C NMR: Dissolve the sample in CDCl₃. Expected signals would include aromatic carbons, a carbonyl carbon, and aliphatic carbons of the azepine ring.
Potential Biological Context and Signaling Pathway
While specific biological activity for 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is not extensively documented, the broader class of benzazepines and the structurally related benzodiazepines are well-known to interact with the central nervous system. Benzodiazepines, for instance, act as positive allosteric modulators of the GABA-A receptor, which is a ligand-gated ion channel.[1][2] This interaction enhances the effect of the neurotransmitter GABA, leading to increased neuronal inhibition and resulting in sedative, anxiolytic, and anticonvulsant effects.[1][3]
The following diagram illustrates the general mechanism of action of benzodiazepine-like compounds on the GABA-A receptor.
GABA-A Receptor Modulation
Benzazepine derivatives, more broadly, have been shown to interact with a variety of other receptors, including dopamine and serotonin receptors, and have been investigated for their potential as antidepressants, antihypertensives, and for the treatment of hyponatremia.[4][5] Therefore, 7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one serves as a valuable scaffold for the development of novel therapeutics targeting these and other biological pathways.
